Cas no 1001500-45-3 (4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide
• CAS No: 1001500-45-3
• MF: C₁₁H₁₆N₆O
• MW: 248.284340858459
• MDL: MFCD04969508
• CID: 3059195
• PubChem ID: 7017550
• Update Time: 2025-05-26

4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>4-Amino-2-ethyl-2 H -pyrazole-3-carboxylic acid (1,5-dimethyl-1 H -pyrazol- 4-yl)-amide
• 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide
• CS-0298218
• 4-amino-N-(1,5-dimethylpyrazol-4-yl)-2-ethylpyrazole-3-carboxamide
• 4-amino-2-ethyl-2 h-pyrazole-3-carboxylic acid (1,5-dimethyl-1 h-pyrazol-4-yl)-amide
• EN300-229441
• 4-AMINO-N~5~-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-1-ETHYL-1H-PYRAZOLE-5-CARBOXAMIDE
• DTXSID101145822
• BBL039059
• AKOS000309822
• 1001500-45-3
• 4-Amino-2-ethyl-2H-pyrazole-3-carboxylic acid (1,5-dimethyl-1H-pyrazol-4-yl)-amide
• 4-amino-2-ethyl-2h-pyrazole-3-carboxylic acid(1,5-dimethyl-1h-pyrazol-4-yl)-amide
• STK312931

• MDL： MFCD04969508
• Inchi： 1S/C11H16N6O/c1-4-17-10(8(12)5-14-17)11(18)15-9-6-13-16(3)7(9)2/h5-6H,4,12H2,1-3H3,(H,15,18)
• InChI Key： ZXRCOXHPWCRDFS-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=NN1CC)N)NC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 248.13855916Da
• Monoisotopic Mass: 248.13855916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide (CAS No. 1001500-45-3)

4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide, with the CAS number 1001500-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including amino, carboxamide, and ethyl substituents, which contribute to its unique chemical properties and reactivity.

The significance of 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide lies in its potential as a building block for the synthesis of more complex pharmacophores. Pyrazole derivatives have been extensively studied due to their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The presence of the dimethylpyrazol moiety in the molecule enhances its interactions with biological targets, thereby increasing its pharmacological relevance.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting inflammatory and immunomodulatory pathways. The pyrazole scaffold has shown promise in this context, particularly in the development of compounds that can inhibit key enzymes involved in inflammation. For instance, studies have demonstrated that certain pyrazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. The compound 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide may exhibit similar properties, making it a candidate for further investigation in this area.

The carboxamide functional group in the molecule is particularly noteworthy, as it can serve as a hinge-binding motif in drug design. This group allows for favorable interactions with both polar and nonpolar regions of biological targets, enhancing binding affinity and selectivity. Additionally, the amino group provides a site for further derivatization, enabling chemists to fine-tune the pharmacological properties of the compound. These features make 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide a versatile intermediate for the synthesis of novel bioactive molecules.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the structural and functional properties of this compound. Molecular modeling studies have revealed that the dimethylpyrazol moiety can adopt multiple conformations depending on its environment, which may influence its binding mode to biological targets. These insights are crucial for rational drug design and can help in optimizing the compound's efficacy and safety profile.

The synthesis of 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1,5-dimethylpyrazole and ethyl acetoacetate. These intermediates undergo condensation reactions followed by functional group transformations to introduce the amino and carboxamide groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

In terms of biological activity, preliminary studies suggest that 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-1H-pyrazole-5-carboxamide may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and immune responses. For example, it has been hypothesized that this compound could interact with cytokine receptors or modulate intracellular signaling pathways associated with immune cell activation. However, further experimental validation is necessary to confirm these hypotheses and establish its potential therapeutic applications.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and synthetic accessibility. Pyrazole derivatives are particularly favored for their ability to mimic natural bioactive molecules while offering improved pharmacokinetic properties. The structural features of 4-amino-N-(1,5-dimethyl-1H-pyrazol-4-ylyl)-1 ethyl - 11 H - pyra z ole - 51 car box amide, including its multiple functional groups and rigid heterocyclic core, position it as a promising candidate for further exploration.

Future research directions may include exploring the compound's potential as an inhibitor of protein-protein interactions or as a modulator of enzyme activity in disease-related pathways. Additionally, studies could focus on optimizing its chemical structure to enhance solubility, bioavailability, and metabolic stability. The integration of experimental data with computational modeling will be crucial in guiding these efforts toward developing novel therapeutic agents.

In conclusion, 41 amino - N - (15 dimeth yl - 11 H - py ra z ol - 41 yl ) - 11 eth yl - 11 H - py ra z ole - 51 car box am ide ( CAS No . 1001500453 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in drug discovery methodologies , make it a valuable candidate for further investigation . As our understanding of biological pathways continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for various diseases .